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Compound of Interest

Compound Name: 7-Chloro-1-heptanol

Cat. No.: B1582617

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data
for halogenated linear alcohols. The inclusion of halogens significantly alters the
physicochemical properties of alcohols, influencing their reactivity, stability, and intermolecular
interactions. Understanding their thermochemical properties, such as enthalpy of formation,
entropy, and heat capacity, is crucial for process design, safety analysis, and the development
of new pharmaceuticals and materials.

Thermochemical Data of Halogenated Linear
Alcohols

The following tables summarize the available experimental and calculated thermochemical
data for various halogenated linear alcohols. It is important to note that experimentally
determined values are preferred for accuracy, and calculated values, while useful for
estimation, should be treated with appropriate caution. All data is for the gaseous state at
298.15 K and 1 atm unless otherwise specified.

Table 1: Thermochemical Data for Fluorinated Linear Alcohols
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Compound AfH® Cp
Formula S° (J/mol-K) Data Type
Name (kd/mol) (J/mol-K)
2-
C2H5FO -435.1 305.9 73.2 Calculated
Fluoroethanol
Table 2: Thermochemical Data for Chlorinated Linear Alcohols
Compound AfH® Cp
Formula S° (JImol-K) Data Type
Name (kd/mol) (J/mol-K)
2-
-273.2+04
Chloroethano  C2H5CIO @ 316.3 79.5 Experimental
g
I
2-
-314.91 + Experimental[
Chloroethano  C2H5CIO - -
I 0.53 () 1]
1-Chloro-2-
C3H7CIO - - - No Data
propanol
2-Chloro-1-
C3H7CIO -312.42 - 106.01 Calculated|[2]
propanol
3-
Chloropropan  C3H7CIO - - - No Data

ol

Table 3: Thermochemical Data for Brominated Linear Alcohols
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Compound

AfH®

Cp

Formula S° (J/mol-K) Data Type
Name (kd/mol) (J/mol-K)
2-
-234.3+£0.5 i
Bromoethano  C2H5BrO @ 329.4 81.2 Experimental
g
I
2-
-274.87 Experimental[
Bromoethano  C2H5BrO
| 0.47 () 3]
3-
Bromopropan  C3H7BrO No Data
ol
4-Bromo-1-
C4H9BrO -251.79 134.46 Calculated[1]
butanol
Table 4: Thermochemical Data for lodinated Linear Alcohols
Compound AfH® Cp
Formula S° (J/mol-K) Data Type
Name (kd/mol) (J/mol-K)
2-lodoethanol  C2H5IO No Data
1-lodo-2-
C4H9IO No Data
butanol

Note: A significant portion of the available data is calculated, highlighting the need for more

experimental studies to validate and expand the thermochemical database for these

compounds.

Experimental Protocols for Determining

Thermochemical Data

The primary experimental technique for determining the enthalpy of formation of organic

compounds, including halogenated alcohols, is combustion calorimetry.
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General Protocol for Simple Combustion Calorimetry

This method is suitable for educational purposes and for compounds that do not produce

corrosive combustion products.

Sample Preparation: A precisely weighed sample of the liquid alcohol is placed in a crucible
within a combustion bomb. A fuse wire is positioned to contact the sample.

Bomb Assembly: The bomb is sealed and pressurized with a known excess of pure oxygen,
typically to around 30 atm.

Calorimeter Setup: The bomb is submerged in a known mass of water in an insulated
container (the calorimeter). The initial temperature of the water is recorded.

Ignition and Data Acquisition: The sample is ignited by passing an electric current through
the fuse wire. The temperature of the water is monitored and recorded at regular intervals
until a maximum temperature is reached and the system begins to cool.

Analysis of Products: The contents of the bomb are analyzed to ensure complete combustion
and to quantify any side products.

Calculation: The heat released by the combustion reaction is calculated from the
temperature change of the calorimeter system (water and bomb). After correcting for the
heat of combustion of the fuse wire and any side reactions, the standard enthalpy of
combustion is determined. The standard enthalpy of formation is then calculated using
Hess's Law.

Rotating-Bomb Calorimetry for Halogenated
Compounds

Due to the formation of corrosive acidic gases (HX and oxy-acids of halogens) during the

combustion of halogenated compounds, a specialized technique called rotating-bomb

calorimetry is employed for accurate measurements.

» Sample Encapsulation: The volatile and often corrosive halogenated alcohol is typically

sealed in a fused-quartz ampoule to ensure complete combustion and to protect the bomb
from corrosion before ignition.
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o Bomb Solution: A reducing agent solution (e.g., arsenious oxide) is added to the bomb
before sealing. This solution will react with the combustion products to ensure all halogens
are converted to a single, well-defined halide ion in the final aqueous solution.

o Combustion and Rotation: Following ignition, the entire calorimeter is rotated to ensure that
the bomb's internal surfaces and the combustion products are thoroughly mixed with the
reducing solution. This ensures a complete and uniform chemical and thermal equilibrium.

e Product Analysis: The final solution in the bomb is carefully analyzed to determine the
concentration of halide ions and any other acidic products.

o Data Correction and Calculation: The calculations are more complex than in simple
calorimetry, as they must account for the heat of solution and reaction of the combustion
products with the bomb solution. The "Washburn corrections” are applied to correct the
results to standard state conditions.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for determining the enthalpy of formation
of a halogenated linear alcohol using rotating-bomb calorimetry.
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Workflow for Rotating-Bomb Calorimetry.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1582617?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This guide provides a foundational understanding of the thermochemical data and experimental
methodologies for halogenated linear alcohols. The presented data highlights the current gaps
in experimentally determined values, emphasizing the need for further research in this area to
support advancements in chemistry, materials science, and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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